Cas no 36076-25-2 (p-benzenediacetic acid, dimethyl ester)

• Product Name: p-benzenediacetic acid, dimethyl ester
• CAS No: 36076-25-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 920975
• PubChem ID: 520774
• Update Time: 2025-04-19

p-benzenediacetic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• p-benzenediacetic acid, dimethyl ester
• DIMETHYL 2,2'-(1,4-PHENYLENE)DIACETATE
• 1,4-Benzenediacetic acid, dimethyl ester
• AC1LAUP2
• benzene-1,4-diacetic acid dimethyl ester
• CTK1B6522
• dimethyl 1,4-benzenediacetate
• dimethyl 2,2'-(1,4-phenylene)diacetic acid
• dimethyl-p-phenylenediacetate
• FT-0683052
• p-Phenylendi-essigsaeure-dimethylester
• p-phenylenedi-acetic acid dimethyl ester
• SureCN4113212
• dimethyl 1,4-phenylenediacetate
• DTXSID80334456
• WDAIQYFBXLZOHA-UHFFFAOYSA-N
• 36076-25-2
• AKOS015907712
• methyl 2-[4-(2-methoxy-2-oxoethyl)phenyl]acetate
• SCHEMBL4113212

• MDL： MFCD19442207
• Inchi： 1S/C12H14O4/c1-15-11(13)7-9-3-5-10(6-4-9)8-12(14)16-2/h3-6H,7-8H2,1-2H3
• InChI Key： WDAIQYFBXLZOHA-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(=CC=1)CC(=O)OC)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.1995 (rough estimate)
• Melting Point: 51.5°C
• Boiling Point: 323.41°C (rough estimate)
• Refractive Index: 1.5360 (estimate)
• PSA: 52.6

p-benzenediacetic acid, dimethyl ester Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives